Cas no 56892-33-2 (Benzo[a]pyren-12-ol)

Benzo[a]pyren-12-ol structure
Benzo[a]pyren-12-ol structure
Product Name:Benzo[a]pyren-12-ol
CAS No:56892-33-2
MF:C20H12O
MW:268.308685302734
CID:368362
PubChem ID:42030
Update Time:2025-04-19

Benzo[a]pyren-12-ol Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pyren-12-ol
    • 12-HYDROXYBENZO[A]PYRENE
    • Benzo[pqr]tetraphen-12-ol
    • DTXSID60205418
    • 12-Hydroxybenzo(a)pyrene
    • BRN 2464086
    • QEW2PN472R
    • Hydroxybenzo[a]pyrene, 12-
    • 12-Hydroxy benzo[a]pyrene
    • BIDD:ER0544
    • CHEBI:34149
    • NS00073982
    • Benzo(a)pyrene, 12-hydroxy-
    • BENZO(a)PYREN-12-OL
    • CHEMBL1908002
    • Q27115846
    • 56892-33-2
    • Inchi: 1S/C20H12O/c21-18-11-17-15-6-2-1-4-13(15)10-14-9-8-12-5-3-7-16(18)19(12)20(14)17/h1-11,21H
    • InChI Key: XWSLTTWKRKWHAT-UHFFFAOYSA-N
    • SMILES: OC1C=C2C3C=CC=CC=3C=C3C=CC4=CC=CC=1C4=C23

Computed Properties

  • Exact Mass: 268.08886
  • Monoisotopic Mass: 268.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 5.9

Experimental Properties

  • Density: 1.0921 (rough estimate)
  • Boiling Point: 371.47°C (rough estimate)
  • Flash Point: 252.9°C
  • Refractive Index: 1.6220 (estimate)
  • PSA: 20.23
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